Sootepin D
Sootepin D
Sootepin D is a natural product found in Gardenia sootepensis with data available.
Brand Name:
Vulcanchem
CAS No.:
1154518-97-4
VCID:
VC0027536
InChI:
InChI=1S/C31H48O4/c1-21(18-32)8-7-9-22(2)24-12-14-29(5)26-11-10-25(23(3)19-33)30(15-13-27(34)35-6)20-31(26,30)17-16-28(24,29)4/h8,18,22,24-26,33H,3,7,9-17,19-20H2,1-2,4-6H3/b21-8+/t22-,24-,25+,26+,28-,29+,30-,31+/m1/s1
SMILES:
CC(CCC=C(C)C=O)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)OC)C(=C)CO)C)C
Molecular Formula:
C31H48O4
Molecular Weight:
484.721
Sootepin D
CAS No.: 1154518-97-4
Cat. No.: VC0027536
Molecular Formula: C31H48O4
Molecular Weight: 484.721
* For research use only. Not for human or veterinary use.
Specification
| Description | Sootepin D is a natural product found in Gardenia sootepensis with data available. |
|---|---|
| CAS No. | 1154518-97-4 |
| Molecular Formula | C31H48O4 |
| Molecular Weight | 484.721 |
| IUPAC Name | methyl 3-[(1S,4R,5R,8S,9S,12R,13R)-12-(3-hydroxyprop-1-en-2-yl)-4,8-dimethyl-5-[(E,2R)-6-methyl-7-oxohept-5-en-2-yl]-13-tetracyclo[7.5.0.01,13.04,8]tetradecanyl]propanoate |
| Standard InChI | InChI=1S/C31H48O4/c1-21(18-32)8-7-9-22(2)24-12-14-29(5)26-11-10-25(23(3)19-33)30(15-13-27(34)35-6)20-31(26,30)17-16-28(24,29)4/h8,18,22,24-26,33H,3,7,9-17,19-20H2,1-2,4-6H3/b21-8+/t22-,24-,25+,26+,28-,29+,30-,31+/m1/s1 |
| Standard InChI Key | ILOHMDKQENYFEG-YSIJHDMVSA-N |
| SMILES | CC(CCC=C(C)C=O)C1CCC2(C1(CCC34C2CCC(C3(C4)CCC(=O)OC)C(=C)CO)C)C |
| Appearance | Oil |
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